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Compound of Interest

Compound Name: PF-06737007

Cat. No.: B15618037 Get Quote

Technical Support Center: PF-06737007
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with PF-
06737007.

Frequently Asked Questions (FAQs)
Q1: What is PF-06737007?

A1: PF-06737007 is a pan-tropomyosin-related kinase (Trk) inhibitor.[1] It is also known by its

chemical name: 2-((3R,4S)-3-Fluoro-1-(2-(4-(trifluoromethoxy)phenyl)acetyl)piperidin-4-

yloxy)-4-(2-hydroxy-2-methylpropoxy)benzamide.[1] This compound was developed by Pfizer

for Kinase Phosphatase Biology research.[1]

Q2: What are the recommended storage conditions for PF-06737007?

A2: PF-06737007 should be stored at room temperature.[1] It is supplied as a white to beige

powder.[1] To ensure stability, it is best to keep the container tightly closed in a dry and well-

ventilated place.

Q3: How should I dissolve PF-06737007?

A3: PF-06737007 is soluble in DMSO at a concentration of 25 mg/mL.[1] For experimental use,

it is recommended to prepare a fresh stock solution in DMSO and dilute it with the appropriate

aqueous buffer for your assay.
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Q4: I am observing lower than expected activity in my experiments. Could the compound have

degraded?

A4: While specific degradation pathways for PF-06737007 are not extensively documented in

publicly available literature, improper storage or handling could potentially lead to degradation.

Storing the compound under conditions other than the recommended room temperature,

exposure to moisture, or repeated freeze-thaw cycles of stock solutions can contribute to

instability. If you suspect degradation, it is advisable to use a fresh vial of the compound.

Q5: What are the known safety hazards associated with PF-06737007?

A5: According to the information available, PF-06737007 is classified with the following hazard

codes: H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may

cause respiratory irritation).[1] It is recommended to handle this compound with appropriate

personal protective equipment (PPE), including gloves, eye protection, and a lab coat, in a

well-ventilated area.

Troubleshooting Guides
Issue 1: Inconsistent or No Inhibitory Activity
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Possible Cause Troubleshooting Step

Improper Storage
Verify that the compound has been stored at

room temperature as recommended.[1]

Compound Degradation

Prepare a fresh stock solution from a new vial of

PF-06737007. Avoid repeated freeze-thaw

cycles of stock solutions.

Incomplete Dissolution

Ensure the compound is fully dissolved in

DMSO before further dilution.[1] Vortex or

sonicate briefly if necessary.

Precipitation in Assay

Check for precipitation upon dilution into

aqueous assay buffer. If precipitation occurs,

consider adjusting the final DMSO concentration

or using a different buffer system.

Incorrect Assay Conditions

Review the experimental protocol to ensure all

assay components and conditions (e.g., enzyme

concentration, substrate concentration,

incubation time) are correct for a Trk inhibition

assay.

Issue 2: Difficulty Dissolving the Compound
Possible Cause Troubleshooting Step

Incorrect Solvent
Use DMSO for preparing the stock solution, as

solubility has been verified in this solvent.[1]

Concentration Too High

Do not exceed the known solubility of 25 mg/mL

in DMSO.[1] If a higher concentration is needed,

consult relevant literature for alternative

solvents, though none are specified in the

available documentation.

Low-Quality Solvent

Use anhydrous, high-purity DMSO to avoid

introducing water, which can affect the solubility

and stability of the compound.
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Compound Properties
Property Value Reference

Synonyms

2-((3R,4S)-3-Fluoro-1-(2-(4-

(trifluoromethoxy)phenyl)acetyl

)piperidin-4-yloxy)-4-(2-

hydroxy-2-

methylpropoxy)benzamide,

PF06737007

[1]

CAS Number 1863905-38-7 [1]

Molecular Formula C₂₅H₂₈F₄N₂O₆ [1]

Molecular Weight 528.49 g/mol [1]

Appearance White to beige powder [1]

Solubility DMSO: 25 mg/mL [1]

Storage Temperature Room temperature [1]

Experimental Protocols & Workflows
While specific experimental protocols for PF-06737007 are not publicly available, a general

workflow for evaluating a kinase inhibitor is provided below.
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Caption: General workflow for a kinase inhibition assay.
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Inconsistent Experimental Results Verify Storage Conditions
(Room Temperature)
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Caption: Troubleshooting logic for inconsistent results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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